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Compound of Interest

Compound Name: 4,5-Dichloro-2-nitroaniline

Cat. No.: B146558 Get Quote

An In-depth Technical Guide to 4,5-Dichloro-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4,5-dichloro-2-nitroaniline, a

key chemical intermediate in the synthesis of various dyes, agrochemicals, and pharmaceutical

agents.[1][2] It details the compound's molecular structure, physicochemical properties,

experimental protocols for its synthesis, and its known applications.

Molecular Structure and Chemical Identity
4,5-Dichloro-2-nitroaniline is an aromatic halogenated organic compound.[1] Its structure

consists of an aniline core substituted with two chlorine atoms at the 4 and 5 positions and a

nitro group at the 2 position relative to the amino group.[1] At room temperature, it presents as

a pale yellow to yellow crystalline solid, which may have a faint, characteristic odor.[1]

// Benzene ring nodes C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; C4 [label="C"]; C5

[label="C"]; C6 [label="C"];

// Substituent nodes N_amino [label=2>]; N_nitro [label=+>]; O1_nitro [label=->]; O2_nitro

[label="O"]; Cl4 [label="Cl"]; Cl5 [label="Cl"]; H3 [label="H"]; H6 [label="H"];

// Benzene ring structure C1 -> C2 [style=solid]; C2 -> C3 [style=double]; C3 -> C4 [style=solid];

C4 -> C5 [style=double]; C5 -> C6 [style=solid]; C6 -> C1 [style=double];
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// Substituents attached to the ring C1 -> N_amino; C2 -> N_nitro; C4 -> Cl4; C5 -> Cl5; C3 ->

H3; C6 -> H6;

// Nitro group structure N_nitro -> O1_nitro; N_nitro -> O2_nitro [style=double];

// Node styling C1, C2, C3, C4, C5, C6 [fontcolor="#202124"]; N_amino, N_nitro, O1_nitro,

O2_nitro, Cl4, Cl5, H3, H6 [fontcolor="#202124"]; } caption: "2D Molecular Structure of 4,5-
Dichloro-2-nitroaniline"

Physicochemical and Computed Properties
The properties of 4,5-dichloro-2-nitroaniline are summarized below. The compound is

generally stable under normal atmospheric conditions.[1] It exhibits limited solubility in water

but is more soluble in organic solvents like ethanol, acetone, and dimethylformamide.[1]
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Property Value Source(s)

Identifiers

CAS Number 6641-64-1 [3][4][5][6]

EC Number 229-657-3 [6][7]

IUPAC Name 4,5-dichloro-2-nitroaniline [5]

Molecular Formula C₆H₄Cl₂N₂O₂ [1][3][6]

SMILES
C1=C(C(=CC(=C1Cl)Cl)--

INVALID-LINK--[O-])N
[5]

InChIKey
FSGTULQLEVAYRS-

UHFFFAOYSA-N
[3][4][8]

Physical Properties

Molecular Weight
207.01 g/mol (or 207.014

g/mol )
[1][3][4][5][6][8]

Appearance
Light yellow to yellow

crystalline solid/powder
[1][9]

Melting Point 177-179 °C [7][9]

Computed Properties

Monoisotopic Mass 205.9649828 Da [1][5]

Topological Polar Surface Area 71.8 Å² [1][5]

Hydrogen Bond Acceptor

Count
3 [1]

Complexity 185 [1][5]

Synthesis and Experimental Protocols
4,5-Dichloro-2-nitroaniline is primarily a manufactured compound for industrial applications

and is not known to occur naturally in significant amounts.[1] Its synthesis was first developed

in the early 20th century.[1] Several synthetic routes are known, with a common industrial
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method involving the reaction of 2,4,5-trichloronitrobenzene with ammonia in a solvent.[1][2]

[10]

Protocol: Synthesis from 2,4,5-Trichloronitrobenzene
This protocol is based on a patented industrial process for the preparation of 4,5-dichloro-2-
nitroaniline.[2][10] The method involves the nucleophilic aromatic substitution of a chlorine

atom on the 2,4,5-trichloronitrobenzene ring with an amino group from ammonia.

Reaction Scheme: 2,4,5-Trichloronitrobenzene + NH₃ → 4,5-Dichloro-2-nitroaniline + HCl

Methodology:

Reaction Setup: A high-pressure reactor, such as a stainless-steel autoclave equipped with a

gas inlet and stirring mechanism, is charged with 2,4,5-trichloronitrobenzene and an inert

solvent (e.g., chlorobenzene).[2]

Ammoniation: Ammonia is introduced into the reactor in a molar excess, typically ranging

from 200 to 3000 mole percent relative to the 2,4,5-trichloronitrobenzene.[2][10]

Heating and Pressurization: The sealed reactor is heated to a temperature between 150°C

and 220°C (preferably 170°C to 190°C).[10] The reaction is conducted under the pressure

generated by the solvent and ammonia at these temperatures.

Reaction Monitoring: The progress of the reaction can be monitored using High-Performance

Liquid Chromatography (HPLC) to determine the consumption of the starting material and

the formation of the product.[2]

Product Isolation: Upon completion, the reaction mixture is cooled, leading to the

precipitation of the product suspension. The suspension is mixed with water.[2]

Purification: The solvent (chlorobenzene) is removed by distillation with water. The resulting

solid product, a red-brown granule, is then filtered and dried.[2] This process yields 4,5-
dichloro-2-nitroaniline with high purity (e.g., ~94%) and in high yield (e.g., ~98.5%).[2]

// Nodes start [label="Start Materials:\n- 2,4,5-Trichloronitrobenzene\n- Ammonia (200-3000

mol%)\n- Inert Solvent (e.g., Chlorobenzene)", fillcolor="#FFFFFF", shape=folder]; reactor
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[label="Charge High-Pressure Reactor", fillcolor="#4285F4", fontcolor="#FFFFFF"]; reaction

[label="Heat Reaction Mixture\n(150-220°C)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

monitoring [label="Monitor Progress via HPLC", fillcolor="#FBBC05", fontcolor="#202124"];

cooling [label="Cool Mixture to Precipitate Product", fillcolor="#34A853", fontcolor="#FFFFFF"];

isolation [label="Mix with Water & Distill Solvent", fillcolor="#4285F4", fontcolor="#FFFFFF"];

purification [label="Filter and Dry Solid Product", fillcolor="#FBBC05", fontcolor="#202124"];

product [label="Final Product:\n4,5-Dichloro-2-nitroaniline\n(>98% Yield, >93% Purity)",

fillcolor="#FFFFFF", shape=ellipse];

// Edges (Workflow) start -> reactor; reactor -> reaction [label="Seal Reactor"]; reaction ->

monitoring [label="During Reaction"]; monitoring -> reaction [style=dashed, label="Continue

until complete"]; reaction -> cooling [label="Upon Completion"]; cooling -> isolation; isolation ->

purification; purification -> product; } caption: "Industrial Synthesis Workflow for 4,5-Dichloro-2-
nitroaniline"

Applications and Biological Relevance
4,5-Dichloro-2-nitroaniline is a versatile intermediate with significant applications in several

industrial and research fields.

Dye Synthesis: It serves as a precursor for the production of various specialty dyes.[1]

Pharmaceutical and Agrochemical Industries: The compound is an important building block

in the synthesis of active pharmaceutical ingredients (APIs) and crop protection agents.[2]

Biological Activity: Research has shown that 4,5-dichloro-2-nitroaniline can act as an

uncoupler of oxidative phosphorylation in ciliates.[11] This mechanism disrupts the process

of ATP synthesis in mitochondria.

Safety and Handling
4,5-Dichloro-2-nitroaniline is considered moderately toxic upon ingestion, inhalation, or

dermal contact.[1] It is classified as harmful if swallowed, in contact with skin, or if inhaled, and

may cause skin and serious eye irritation.[5][6]

GHS Hazard Statements: H300 (Fatal if swallowed), H310 (Fatal in contact with skin), H330

(Fatal if inhaled).[5] Note that classifications may vary by supplier.[5]
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Handling: Due to its potential toxicity, it should be handled with caution in a well-ventilated

area using appropriate personal protective equipment (PPE), including gloves, safety

goggles, and respiratory protection.[1][7]

Storage: The compound should be stored in a cool, dry, and well-ventilated location in a

tightly sealed container.[1][6]

Spectral Data
Characterization of 4,5-dichloro-2-nitroaniline is supported by various spectroscopic

techniques. The National Institute of Standards and Technology (NIST) provides reference

spectra for this compound, which are invaluable for analytical confirmation.

Infrared (IR) Spectrum: Available through the NIST Chemistry WebBook.[4]

Mass Spectrum (Electron Ionization): Available through the NIST Chemistry WebBook.[3][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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